(+)-Myristinin A
Overview
Description
(+)-Myristinin A is a natural product that belongs to the class of lignans, which are a group of polyphenolic compounds found in various plants. It was first isolated from the bark of Myristica fragrans, commonly known as nutmeg, and has been found to possess various biological activities.
Scientific Research Applications
Thermal Energy Storage
Myristic acid has been notably utilized in the fabrication of phase change materials for thermal energy storage. Research highlighted significant alterations in the physical, spectroscopic, and thermal properties of myristic acid, which could enhance its application as a phase change material for efficient thermal energy storage (Trivedi et al., 2015).
Dairy Production and Methane Reduction
In dairy production, supplementing myristic acid in cow rations was found to influence ruminal methanogenesis and alter the fatty acid profile in milk. This supplementation reduced methane production and modified the milk's fatty acid content, which could have implications for both dairy product quality and environmental impact (Odongo et al., 2007).
Dermatological Applications
Myristic acid derivatives have been studied for their potential in dermatological applications. For instance, myristyl nicotinate, a derivative of myristic acid, was observed to enhance skin barrier function and epidermal differentiation in subjects with photodamaged skin (Jacobson et al., 2007).
Brain-Targeting Drug Delivery
The conjugation of myristic acid with polyethylenimine showed promise in brain-targeting drug delivery. The study demonstrated the potential of myristic acid-conjugated polyethylenimine in facilitating the brain delivery of therapeutic agents, potentially opening new avenues for treating neurological disorders (Meng et al., 2010).
properties
CAS RN |
145904-69-4 |
|---|---|
Product Name |
(+)-Myristinin A |
Molecular Formula |
C33H40O7 |
Molecular Weight |
548.7 g/mol |
IUPAC Name |
1-[2,4,6-trihydroxy-3-[(2S,4R)-7-hydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-4-yl]phenyl]dodecan-1-one |
InChI |
InChI=1S/C33H40O7/c1-2-3-4-5-6-7-8-9-10-11-26(36)32-28(38)20-27(37)31(33(32)39)25-19-29(21-12-14-22(34)15-13-21)40-30-18-23(35)16-17-24(25)30/h12-18,20,25,29,34-35,37-39H,2-11,19H2,1H3/t25-,29+/m1/s1 |
InChI Key |
JGXZVDAPLSTBGZ-IRPSRAIASA-N |
Isomeric SMILES |
CCCCCCCCCCCC(=O)C1=C(C=C(C(=C1O)[C@@H]2C[C@H](OC3=C2C=CC(=C3)O)C4=CC=C(C=C4)O)O)O |
SMILES |
CCCCCCCCCCCC(=O)C1=C(C=C(C(=C1O)C2CC(OC3=C2C=CC(=C3)O)C4=CC=C(C=C4)O)O)O |
Canonical SMILES |
CCCCCCCCCCCC(=O)C1=C(C=C(C(=C1O)C2CC(OC3=C2C=CC(=C3)O)C4=CC=C(C=C4)O)O)O |
synonyms |
(+)-Myristinin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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